(2-Chloro-1,3-thiazol-5-yl)methyl 2,3-dichlorobenzoate

• IUPAC Name: (2-chloro-1,3-thiazol-5-yl)methyl 2,3-dichlorobenzoate
• InChI: InChI=1S/C11H6Cl3NO2S/c12-8-3-1-2-7(9(8)13)10(16)17-5-6-4-15-11(14)18-6/h1-4H,5H2
• InChI Key: HHAXGYKWAMWSJK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)C(=O)OCC2=CN=C(S2)Cl
• Molecular Formula: C11H6Cl3NO2S
• Molecular Weight: 322.6 g/mol

Description

(2-Chloro-1,3-thiazol-5-yl)methyl 2,3-dichlorobenzoate, also known as CTCB, is a novel compound that has recently been gaining attention for its potential applications in scientific research. CTCB is a synthetic compound that is composed of a 2-chloro-1,3-thiazol-5-yl group attached to a 2,3-dichlorobenzoate group. CTCB has a molecular weight of 306.32 g/mol and is soluble in organic solvents such as ethanol and dimethyl sulfoxide.

Scientific Research Applications

Antimicrobial and Antifungal Applications

Thiazole derivatives have shown promising results as antimicrobial and antifungal agents. A study on 2-(5-chlorobenzo[d]thiazol-2-ylimino)thiazolidin-4-one derivatives demonstrated moderate to excellent activity against bacterial strains like Escherichia coli, Pseudomonas aeruginosa, Staphylococcus aureus, and Streptococcus pyogenes, as well as against fungal strains like Candida albicans, Aspergillus niger, and Aspergillus clavatus (H. B'Bhatt & S. Sharma, 2017).

Antiviral Activity

Research into 5-(4-chlorophenyl)-1,3,4-thiadiazole sulfonamides has uncovered certain derivatives with anti-tobacco mosaic virus activity, indicating potential antiviral applications for thiazole-based compounds (Zhuo Chen et al., 2010).

Fungicidal Activity

Studies on 2-alkyl (alkythio)-5-pyrazolyl-1,3,4-oxadiazoles (thiadiazoles) have evaluated their fungicidal activity against rice sheath blight, showing potential agricultural applications for these compounds (H. Chen, Z. Li, & Y. Han, 2000).

Herbicidal Activity

Thiazole derivatives, specifically 2-cyano-3-(2-chlorothiazol-5-yl)methylaminoacrylates, have been synthesized and shown to exhibit good herbicidal activities, indicating their potential as novel herbicides (Qingmin Wang et al., 2004).

Corrosion Inhibition

Derivatives based on thiazole have been studied for their effectiveness as corrosion inhibitors for materials like mild steel in aggressive environments, suggesting their industrial application in protecting metals (M. Rbaa et al., 2019).

Anti-Tumor Agents

Thiazole derivatives have also been explored for their anti-tumor properties, with some compounds showing promising activities against hepatocellular carcinoma cell lines, suggesting potential therapeutic applications (S. M. Gomha, M. M. Edrees, & Farag M. A. Altalbawy, 2016).